Cas no 1189171-55-8 ((E)-Methyl 3-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)acrylate)

• Product Name: (E)-Methyl 3-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)acrylate
• CAS No: 1189171-55-8
• MF: C₁₈H₂₅NO₄Si
• MW: 347.480906248093
• MDL: MFCD12922797
• CID: 1067273
• PubChem ID: 329772178
• Update Time: 2025-10-29

(E)-Methyl 3-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Methyl 3-(2-(((tert-butyldimethylsilyl)oxy)methyl)furo[3,2-b]pyridin-6-yl)acrylate
• (E)-Methyl 3-(2-((tert-butyldimethylsilyloxy)-methyl)furo[3,2-b]pyridin-6-yl)acrylate
• (E)-Methyl 3-(2-((tert-butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-yl)acrylate
• AC1Q41KK
• AK-55392
• methyl (2E)-3-(2-{[(tert-butyldimethylsilyl)oxy]methyl}furo[3,2-b]pyridin-6-yl)prop-2-enoate
• (E)-Methyl 3-{2-[(tert-butyldimethylsilyloxy)methyl]furo[3,2-b]pyridin-6-yl}acrylate
• CS-0441820
• (E)-Methyl3-(2-(((tert-butyldimethylsilyl)oxy)methyl)furo[3,2-b]pyridin-6-yl)acrylate
• Methyl (E)-3-(2-(((tert-butyldimethylsilyl)oxy)methyl)furo[3,2-b]pyridin-6-yl)acrylate
• MFCD12922797
• methyl (E)-3-[2-[[tert-butyl(dimethyl)silyl]oxymethyl]furo[3,2-b]pyridin-6-yl]prop-2-enoate
• (E)-Methyl 3-(2-((tert-butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-yl)acrylate, AldrichCPR
• Methyl (2E)-3-[2-({[tert-butyl(dimethyl)silyl]oxy}methyl)furo[3,2-b]pyridin-6-yl]prop-2-enoate
• AKOS015837783
• DTXSID60674100
• 1189171-55-8
• (E)-Methyl 3-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)acrylate

• MDL： MFCD12922797
• Inchi： 1S/C18H25NO4Si/c1-18(2,3)24(5,6)22-12-14-10-15-16(23-14)9-13(11-19-15)7-8-17(20)21-4/h7-11H,12H2,1-6H3/b8-7+
• InChI Key： YJKDRRBSPXEGHX-BQYQJAHWSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC1=CC2=C(C=C(/C=C/C(=O)OC)C=N2)O1

Computed Properties

• Exact Mass: 347.15528481g/mol
• Monoisotopic Mass: 347.15528481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

(E)-Methyl 3-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)acrylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT

Additional information on (E)-Methyl 3-(2-((tert-Butyldimethylsilyloxy)methyl)furo3,2-bpyridin-6-yl)acrylate

Research Brief on (E)-Methyl 3-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-yl)acrylate (CAS: 1189171-55-8) and Its Applications in Chemical Biology and Medicine

In recent years, the compound (E)-Methyl 3-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-yl)acrylate (CAS: 1189171-55-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique furopyridine scaffold and acrylate moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The tert-butyldimethylsilyl (TBS) protecting group enhances its stability and bioavailability, making it a valuable intermediate in synthetic chemistry and drug development.

Recent studies have focused on the synthesis and optimization of this compound to improve its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry highlighted a novel synthetic route that significantly increased the yield and purity of (E)-Methyl 3-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-yl)acrylate, facilitating its use in high-throughput screening assays. The study also demonstrated its efficacy as a potent inhibitor of protein kinases involved in inflammatory pathways, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its therapeutic applications, this compound has been explored as a versatile building block in organic synthesis. Researchers have utilized its reactive acrylate group for conjugation with various biomolecules, enabling the development of targeted drug delivery systems. For instance, a 2022 study in Chemical Communications reported the successful conjugation of this compound with monoclonal antibodies, resulting in enhanced tumor-targeting capabilities and reduced off-target effects in preclinical models of breast cancer.

Despite these advancements, challenges remain in the clinical translation of (E)-Methyl 3-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-yl)acrylate. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. Ongoing studies are investigating structural modifications to mitigate these limitations while preserving its bioactivity. Collaborative efforts between academia and industry are crucial to accelerate the development of this compound into viable therapeutic agents.

In conclusion, (E)-Methyl 3-(2-((tert-Butyldimethylsilyloxy)methyl)furo[3,2-b]pyridin-6-yl)acrylate represents a promising candidate in the realm of chemical biology and medicinal chemistry. Its multifaceted applications, from kinase inhibition to targeted drug delivery, underscore its potential to address unmet medical needs. Continued research and innovation will be essential to unlock its full therapeutic potential and bring it closer to clinical application.